Cas no 2137625-41-1 (2-Piperidinemethanamine, N,4,6-trimethyl-N-(1-methylethyl)-)

• Product Name: 2-Piperidinemethanamine, N,4,6-trimethyl-N-(1-methylethyl)-
• CAS No: 2137625-41-1
• MF: C₁₂H₂₆N₂
• MW: 198.348243236542
• CID: 5278911
• Update Time: 2025-11-01

2-Piperidinemethanamine, N,4,6-trimethyl-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinemethanamine, N,4,6-trimethyl-N-(1-methylethyl)-

• Inchi： 1S/C12H26N2/c1-9(2)14-11(4)6-10(3)7-12(14)8-13-5/h9-13H,6-8H2,1-5H3
• InChI Key： YCJFYNLKJXXHOW-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(C)CC(C)CC1CNC

Additional information on 2-Piperidinemethanamine, N,4,6-trimethyl-N-(1-methylethyl)-

Introduction to 2-Piperidinemethanamine, N,4,6-trimethyl-N-(1-methylethyl)- (CAS No. 2137625-41-1)

2-Piperidinemethanamine, N,4,6-trimethyl-N-(1-methylethyl)- (CAS No. 2137625-41-1) is a versatile organic compound with significant applications in the fields of pharmaceuticals and chemical synthesis. This compound is characterized by its unique structural features, which include a piperidine ring and multiple methyl substituents. These characteristics make it an attractive candidate for various research and development activities.

The molecular formula of 2-Piperidinemethanamine, N,4,6-trimethyl-N-(1-methylethyl)- is C₁₃H₂₅N₂, and its molecular weight is approximately 207.35 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a distinct amine odor. Its solubility in water is limited, but it is highly soluble in organic solvents such as ethanol and dichloromethane.

In the realm of pharmaceutical research, 2-Piperidinemethanamine, N,4,6-trimethyl-N-(1-methylethyl)- has garnered attention due to its potential as a building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs targeting various therapeutic areas, including neurodegenerative diseases and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2023 highlighted the role of this compound in enhancing the bioavailability and efficacy of certain antitumor agents.

The piperidine ring in 2-Piperidinemethanamine, N,4,6-trimethyl-N-(1-methylethyl)- contributes to its stability and reactivity. The presence of multiple methyl groups enhances its lipophilicity, making it suitable for crossing biological membranes and reaching target sites within cells. This property is particularly valuable in drug design, where optimizing the pharmacokinetic profile of a molecule is crucial for its therapeutic success.

Beyond pharmaceutical applications, 2-Piperidinemethanamine, N,4,6-trimethyl-N-(1-methylethyl)- has found utility in the synthesis of advanced materials and catalysts. Its ability to form stable complexes with transition metals has led to its use in homogeneous catalysis processes. For example, researchers at the University of California reported in 2022 that this compound can serve as an efficient ligand for palladium-catalyzed cross-coupling reactions, significantly improving reaction yields and selectivity.

The synthesis of 2-Piperidinemethanamine, N,4,6-trimethyl-N-(1-methylethyl)- typically involves multi-step processes that require careful control of reaction conditions to ensure high purity and yield. Common synthetic routes include the reductive amination of corresponding ketones or aldehydes with ammonia or primary amines. Advances in green chemistry have also led to the development of more environmentally friendly methods for producing this compound.

In terms of safety and handling, while 2-Piperidinemethanamine, N,4,6-trimethyl-N-(1-methylethyl)- is not classified as a hazardous substance under current regulations, it should be handled with appropriate precautions due to its amine functionality. Proper personal protective equipment (PPE) such as gloves and goggles should be used when working with this compound to prevent skin contact and inhalation.

The market demand for 2-Piperidinemethanamine, N,4,6-trimethyl-N-(1-methylethyl)- is expected to grow steadily over the next few years driven by increasing investments in pharmaceutical R&D and advancements in materials science. Key players in the chemical industry are continuously exploring new applications for this compound to meet evolving market needs.

In conclusion, 2-Piperidinemethanamine, N,4,6-trimethyl-N-(1-methylethyl)- (CAS No. 2137625-41-1) represents a valuable chemical entity with diverse applications across multiple industries. Its unique structural properties make it an essential component in the development of innovative drugs and advanced materials. As research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to increase further.